Cimicifugic acid D
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Overview
Description
Cimicifugic acid D is a natural product found in Actaea simplex, Actaea heracleifolia, and other organisms with data available.
Scientific Research Applications
Biological Activities and Therapeutic Potential
Cimicifugic acid D, along with other hydroxycinnamic acid esters found in Actaea and Petasites species, has been the subject of increased scientific interest due to its diverse biological properties. These compounds, including this compound, are being investigated for their potential therapeutic applications, particularly for their anti-inflammatory, antiviral, cytotoxic, and vasoactive effects. Structural features like the position of hydroxyl groups and the introduction of electron-donating moieties in these compounds are crucial for their biological activities (Jahn & Petersen, 2021).
Antioxidant Properties
The antioxidant properties of this compound and related compounds have been studied in various contexts. For instance, this compound, along with other phenolic constituents from Cimicifuga racemosa (black cohosh), demonstrated potential in scavenging reactive oxygen species and protecting against DNA damage. This protective effect against cellular DNA damage suggests a role for these compounds in mitigating oxidative stress-related conditions (Burdette et al., 2002).
Hyaluronidase Inhibition
Research has also indicated that this compound and similar compounds can inhibit hyaluronidase activity. Such inhibition is significant as hyaluronidase plays a role in various physiological and pathological processes. The inhibition of this enzyme by this compound and related compounds could have implications in managing conditions where hyaluronidase activity is a factor (Iwanaga et al., 2010).
Neutrophil Elastase Activity Inhibition
Another area of interest is the inhibition of neutrophil elastase activity by cinnamic acid derivatives such as this compound. This enzyme plays a key role in the immune response, and its inhibition could have therapeutic implications in conditions involving excessive or aberrant neutrophil activation (Löser et al., 2000).
Anti-inflammatory Potential
This compound has shown potential as an anti-inflammatory agent. Studies involving extracts from Cimicifugae Rhizoma, which contain this compound, have demonstrated protective effects in models of inflammation, such as Pseudomonas aeruginosa-induced pneumonia in mice. This suggests that this compound and related compounds could be developed as complementary therapies for respiratory infections and related inflammatory conditions (Wang et al., 2017).
Properties
CAS No. |
219986-51-3 |
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Molecular Formula |
C20H18O10 |
Molecular Weight |
418.3 g/mol |
IUPAC Name |
(2R,3S)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-2-hydroxy-2-[(4-hydroxyphenyl)methyl]butanedioic acid |
InChI |
InChI=1S/C20H18O10/c21-13-5-1-12(2-6-13)10-20(29,19(27)28)17(18(25)26)30-16(24)8-4-11-3-7-14(22)15(23)9-11/h1-9,17,21-23,29H,10H2,(H,25,26)(H,27,28)/b8-4+/t17-,20-/m1/s1 |
InChI Key |
MTGTYFYLZVUKQG-ZUVWSUMTSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@]([C@@H](C(=O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)(C(=O)O)O)O |
SMILES |
C1=CC(=CC=C1CC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)(C(=O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1CC(C(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)(C(=O)O)O)O |
Synonyms |
cimicifugic acid cimicifugic acid A cimicifugic acid B cimicifugic acid C cimicifugic acid D cimicifugic acid Gst cimicifugic aicd E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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